Cas no 898759-93-8 (2-(3-Phenoxybenzoyl)oxazole)

• Product Name: 2-(3-Phenoxybenzoyl)oxazole
• CAS No: 898759-93-8
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD07699359
• CID: 1068650
• PubChem ID: 24723650
• Update Time: 2025-04-20

2-(3-Phenoxybenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Phenoxybenzoyl)oxazole
• (1-(4-BROMOPHENYL)CYCLOPROPYL)METHANOL
• 1,3-oxazol-2-yl-(3-phenoxyphenyl)methanone
• 2-(2-BENZYLOXY-5-FLUOROPHENYL)-5,5-DIMETHYL-1,3,2-DIOXABORINANE
• 2-(3-PHENOXYBENZOYL)-1,3-OXAZOLE
• AKOS016018984
• MFCD07699359
• 898759-93-8
• (1,3-Oxazol-2-yl)(3-phenoxyphenyl)methanone
• DTXSID60642086

• MDL： MFCD07699359
• Inchi： 1S/C16H11NO3/c18-15(16-17-9-10-19-16)12-5-4-8-14(11-12)20-13-6-2-1-3-7-13/h1-11H
• InChI Key： BAUVHIVHPDOGEV-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(C(C2=NC=CO2)=O)=C1

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.238
• Boiling Point: 427°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.596
• PSA: 52.33000
• LogP: 3.69790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers